Cas no 927-58-2 (4-bromobutanoyl chloride)

4-Bromobutanoyl chloride (CAS 927-58-2) is a versatile acylating agent used in organic synthesis, particularly for introducing the 4-bromobutanoyl moiety. Its high reactivity with nucleophiles enables efficient preparation of esters, amides, and other derivatives. The bromo substituent allows further functionalization, making it valuable in pharmaceutical and fine chemical applications. Handle with care due to its corrosive and moisture-sensitive nature.
4-bromobutanoyl chloride structure
4-bromobutanoyl chloride structure
Product Name:4-bromobutanoyl chloride
CAS No:927-58-2
MF:C4H6BrClO
MW:185.446839809418
MDL:MFCD00000753
CID:40255
PubChem ID:70225
Update Time:2025-06-17

4-bromobutanoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-bromobutyryl chloride
    • 4-Bromobutanoyl chloride
    • 4-Bromobutanoic acid chloride
    • 4-Bromobutyroylic chloride
    • 4-Bromobutanoyl chloride (ACI)
    • Butyryl chloride, 4-bromo- (6CI, 7CI, 8CI)
    • γ-Bromobutyryl chloride
    • ω-Bromobutanoyl chloride
    • Bromobutryl chloride
    • .gamma.-Bromobutyroyl chloride
    • 898F737ARM
    • NS00039484
    • bromobutyryl chloride
    • EN300-20416
    • 4-Bromobutyryl chloride, purum, >=98.0% (GC)
    • 4-bromobutanoylchloride
    • DB-013656
    • 4-bromo-butyryl chloride
    • EINECS 213-154-0
    • 4-Bromobutryl chloride
    • Butyryl chloride, 4-bromo-
    • P19996
    • A845879
    • F2190-0139
    • DTXSID0061296
    • 4-bromo butanoic acid chloride
    • MFCD00000753
    • SCHEMBL94398
    • DTXCID8048810
    • AS-17247
    • 4-bromobutyrylchloride
    • gamma-Bromobutyroyl chloride
    • 927-58-2
    • 4-Bromobutyryl chloride, 95%
    • Butanoyl chloride, 4-bromo-
    • 4-bromanylbutanoyl chloride
    • gamma-Bromobutyryl chloride
    • AKOS000121272
    • .gamma.-Bromobutyryl chloride
    • 4-bromo-butyryl-chloride
    • UNII-898F737ARM
    • 4-bromobutyroylchloride
    • 4-bromobutanoyl chloride
    • MDL： MFCD00000753
    • Inchi： 1S/C4H6BrClO/c5-3-1-2-4(6)7/h1-3H2
    • InChI Key： LRTRXDSAJLSRTG-UHFFFAOYSA-N
    • SMILES： O=C(CCCBr)Cl
    • BRN： 1743026

Computed Properties

  • Exact Mass: 183.92900
  • Monoisotopic Mass: 183.929
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 64.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: Yellowish liquid
  • Density: 1.602 g/mL at 25 °C(lit.)
  • Boiling Point: 101 °C/37 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:195.8°F
    Degrees Celsius:91°C
  • Refractive Index: n20/D 1.492(lit.)
  • Water Partition Coefficient: Miscible with organic solvents. Immiscible with water.
  • PSA: 17.07000
  • LogP: 1.92690
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not determined

4-bromobutanoyl chloride Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H314,H335
  • Warning Statement： P261,P280,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 3265 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 14-34-37
  • Safety Instruction： S26-S36/37/39-S45
  • FLUKA BRAND F CODES：3-8-10
  • Hazardous Material Identification： C
  • HazardClass：8
  • PackingGroup：II
  • TSCA：Yes
  • Storage Condition：Store at room temperature
  • Safety Term：8
  • Packing Group：II
  • Risk Phrases：R34

4-bromobutanoyl chloride Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

4-bromobutanoyl chloride Pricemore >>

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4-bromobutanoyl chloride Production Method

Production Method 1

2623-87-2 2623-87-2
927-58-2 927-58-2
Reaction Conditions
1.1 Reagents: Oxalyl chloride ;  4 h, rt
Reference
Wide thermal range, exclusive occurrence of technically significant chiral nematic phase: synthesis and mesomorphism of cholesterol-based non-symmetric dimers
Nayak, Rashmi Ashwathama; Bhat, Sachin A.; Rao, D. S. Shankar; Yelamaggad, C. V., Bulletin of Materials Science, 2020, 43(1),

Production Method 2

2623-87-2 2623-87-2
927-58-2 927-58-2
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ;  0 °C; 4 h, rt
Reference
Bifunctional heterocycles, their use in targeted degradation of rapidly accelerated fibrosarcoma polypeptides and their preparation
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Production Method 3

2623-87-2 2623-87-2
927-58-2 927-58-2
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ;  4 h, rt
Reference
Polycyclic compounds and methods for the targeted degradation of rapidly accelerated fibrosarcoma polypeptides
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Production Method 4

2623-87-2 2623-87-2
927-58-2 927-58-2
Reaction Conditions
1.1 Reagents: Oxalyl chloride Solvents: Chloroform ,  Dimethylformamide ;  rt; overnight, rt
Reference
Light emitter for a display
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Production Method 5

927-58-2 927-58-2
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Acetic acid ;  2 h, rt; 2 h, 70 °C
1.2 Reagents: Thionyl chloride ;  3 h, reflux
Reference
A new one-pot synthetic method for selenium-containing medium-sized α,β-unsaturated cyclic ketones
Sashida, Haruki; Nakayama, Akemi; Kaname, Mamoru, Synthesis, 2008, (20), 3229-3236

Production Method 6

927-58-2 927-58-2
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Acetic acid ;  2 h, 25 °C; 2 h, 70 °C
1.2 Reagents: Thionyl chloride ;  3 h, reflux
Reference
Alternating copolymerization of γ-selenobutyrolactone with episulfides for high refractive index selenium-containing polythioesters
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Production Method 7

927-58-2 927-58-2
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Acetic acid ;  2 h, 25 °C; 2 h, 70 °C
1.2 Reagents: Thionyl chloride ;  3 h, reflux
Reference
Metal-Free Alternating Copolymerization of Nonstrained γ-Selenobutyrolactone with Epoxides for Selenium-Rich Polyesters
Zhang, Cheng-Jian; Cao, Xiao-Han; Zhang, Xing-Hong, Macromolecules (Washington, 2020, 53(1), 203-211

Production Method 8

2623-87-2 2623-87-2
927-58-2 927-58-2
Reaction Conditions
1.1 Reagents: Thionyl chloride ;  overnight, rt
Reference
Multiple nematic phases observed in chiral mesogenic dimers
Zep, Anna; Aya, Satoshi; Aihara, Kenji; Ema, Kenji; Pociecha, Damian; et al, Journal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2013, 1(1), 46-49

Production Method 9

2623-87-2 2623-87-2
927-58-2 927-58-2
Reaction Conditions
1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ;  0 °C; 2 h, rt
Reference
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Production Method 10

2623-87-2 2623-87-2
927-58-2 927-58-2
Reaction Conditions
1.1 Catalysts: Dimethylformamide Solvents: Dichloromethane ;  -5 - 5 °C
1.2 Reagents: Thionyl chloride ;  -5 - 5 °C; 5 °C → rt; 4 h, rt
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Production Method 11

2623-87-2 2623-87-2
927-58-2 927-58-2
Reaction Conditions
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Production Method 12

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927-58-2 927-58-2
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Production Method 13

2623-87-2 2623-87-2
927-58-2 927-58-2
Reaction Conditions
1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Chloroform ;  rt; overnight, rt
Reference
Photopolymerization of light emitting polymer for electronic displays
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Production Method 14

2623-87-2 2623-87-2
927-58-2 927-58-2
Reaction Conditions
1.1 Reagents: Thionyl chloride
Reference
Synthesis of the triethyl esters of 1-halobutane-1,4,4-tricarboxylic acids
Incze, M.; Soti, F.; Szantay, C., Acta Chimica Academiae Scientiarum Hungaricae, 1980, 104(3), 267-71

Production Method 15

2623-87-2 2623-87-2
927-58-2 927-58-2
Reaction Conditions
1.1 Reagents: Thionyl chloride ;  overnight, rt
Reference
A twist-bend nematic (NTB) phase of chiral materials
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Production Method 16

2623-87-2 2623-87-2
927-58-2 927-58-2
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ;  1 h, 23 °C
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Production Method 17

2623-87-2 2623-87-2
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Production Method 18

2623-87-2 2623-87-2
927-58-2 927-58-2
Reaction Conditions
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Production Method 19

2623-87-2 2623-87-2
927-58-2 927-58-2
Reaction Conditions
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Reference
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4-bromobutanoyl chloride Raw materials

4-bromobutanoyl chloride Preparation Products

4-bromobutanoyl chloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:927-58-2)4-溴丁酰氯
Order Number:LE1754389
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:36
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:927-58-2)4-溴丁酰氯
LE1754389
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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